Cas no 898438-93-2 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethoxybenzamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethoxybenzamide
• CAS No: 898438-93-2
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5490485
• Update Time: 2025-05-25

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-4-ethoxybenzamide
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethoxybenzamide

• Inchi： 1S/C20H22N2O3/c1-3-25-18-10-7-16(8-11-18)20(24)21-17-9-6-15-5-4-12-22(14(2)23)19(15)13-17/h6-11,13H,3-5,12H2,1-2H3,(H,21,24)
• InChI Key： ICBDVKZTIXKXLN-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethoxybenzamide

N-(1-Acetyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-4-Ethoxybenzamide: A Comprehensive Overview

The compound with CAS No 898438-93-2, known as N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydroquinoline moiety with an ethoxybenzamide group. The tetrahydroquinoline core is a bicyclic structure that is often associated with various biological activities, while the ethoxybenzamide group contributes to the compound's solubility and potential bioavailability.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, researchers have explored the tetrahydroquinoline framework for its potential as a scaffold in designing bioactive molecules. The addition of the ethoxybenzamide group further enhances the compound's versatility, making it a promising candidate for various applications. In particular, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding, which are critical in therapeutic interventions.

One of the most intriguing aspects of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethoxybenzamide is its ability to interact with biological systems at multiple levels. Recent findings suggest that this compound may exhibit selective binding to certain proteins or enzymes, potentially offering a novel approach to treating diseases such as cancer or neurodegenerative disorders. The acetyl group attached to the tetrahydroquinoline ring plays a crucial role in stabilizing these interactions, thereby enhancing the compound's efficacy.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the tetrahydroquinoline derivative, followed by the introduction of the acetyl and ethoxybenzamide groups through carefully designed coupling reactions. These steps highlight the importance of stereochemistry and regioselectivity in organic synthesis.

Moreover, computational studies have provided valuable insights into the molecular properties of this compound. Using advanced modeling techniques such as molecular docking and quantum mechanics calculations, researchers have been able to predict how this compound interacts with target molecules. These studies have revealed that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethoxybenzamide has a high potential for binding to specific pockets within protein structures due to its flexible and hydrophobic nature.

In terms of applications, this compound has shown promise in preclinical models for treating conditions where enzyme inhibition or receptor modulation is desired. For example, recent experiments have demonstrated its ability to inhibit certain kinases involved in cell signaling pathways. This suggests that it could be developed into a therapeutic agent with minimal off-target effects.

Another area where this compound has shown potential is in its use as a tool for studying cellular processes. By selectively targeting specific pathways or proteins, it can provide researchers with valuable insights into disease mechanisms. This dual role as both a therapeutic candidate and a research tool underscores its significance in contemporary chemical biology.

Looking ahead, further research is needed to fully understand the scope of this compound's biological activities and its potential applications. Collaborative efforts between chemists and biologists will be essential in unlocking its full potential and translating it into practical uses.